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Compound Name: VU6008677

Cat. No.: B15574062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU6008677 is a potent and selective positive allosteric modulator (PAM) of the M4 muscarinic

acetylcholine receptor.[1][2] As a PAM, VU6008677 enhances the affinity and/or efficacy of the

endogenous ligand, acetylcholine, for the M4 receptor.[1][3][4] The M4 receptor, a G-protein

coupled receptor (GPCR), is a key target in the central nervous system for the development of

therapeutics for neurological and psychiatric disorders, including schizophrenia and

Parkinson's disease.[5]

Accurate and consistent preparation of stock solutions is critical for obtaining reproducible

results in cell-based assays. This document provides detailed protocols for the preparation,

storage, and use of VU6008677 stock solutions.

Chemical and Pharmacokinetic Properties of
VU6008677
A summary of the key chemical and pharmacokinetic properties of VU6008677 is provided in

the table below.
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Property Value Reference

Molecular Formula C₁₄H₁₃ClN₄O [1]

Molecular Weight 288.73 g/mol [1]

CAS Number 2170550-99-7 [1]

EC₅₀ (for hM4) 120 nM [1][2]

Mechanism of Action
M4 Positive Allosteric

Modulator (PAM)
[1][2]

Solubility

Poor solubility in aqueous

solutions. HCl salts have been

used to improve the solubility

of related compounds.

[6]

Storage (Solid)
Store at -20°C for long-term

storage.
General laboratory practice

Protocol for Preparing a 10 mM Stock Solution of
VU6008677 in DMSO
This protocol describes the preparation of a 10 mM stock solution of VU6008677 in dimethyl

sulfoxide (DMSO). It is recommended to perform a small-scale solubility test before preparing a

larger volume of stock solution.

Materials and Equipment:

VU6008677 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes (amber or covered with foil)

Vortex mixer
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Sonicator (optional)

Calibrated pipettes and sterile tips

Workflow for Stock Solution Preparation:

Preparation

Storage

1. Weigh VU6008677

2. Add DMSO

Calculate required volume

3. Vortex/Sonicate to Dissolve

4. Aliquot

Ensure complete dissolution

5. Store at -20°C or -80°C

Protect from light

Click to download full resolution via product page

Caption: Workflow for preparing VU6008677 stock solution.

Procedure:
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Calculate the required amount of VU6008677 and DMSO.

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 288.73 g/mol * (1000 mg / 1 g) =

2.8873 mg

Weigh the VU6008677 powder.

Carefully weigh out approximately 2.89 mg of VU6008677 powder and place it in a sterile,

light-protected microcentrifuge tube.

Add DMSO to the powder.

Add 1 mL of anhydrous/sterile DMSO to the tube containing the VU6008677 powder.

Dissolve the compound.

Vortex the tube vigorously until the powder is completely dissolved. If necessary, sonicate

the tube for a few minutes to aid dissolution. Visually inspect the solution to ensure there

are no undissolved particles.

Aliquot and store the stock solution.

For convenience and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller volumes in sterile, light-protected tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol for Using VU6008677 Stock Solution in
Cell-Based Assays
This protocol provides a general guideline for diluting the VU6008677 stock solution for use in

cell-based assays. The final concentration of VU6008677 will depend on the specific

experimental design. It is crucial to keep the final concentration of DMSO in the cell culture

medium low (ideally ≤ 0.1%) to avoid solvent-induced cytotoxicity.
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Procedure:

Prepare intermediate dilutions.

It is often necessary to perform serial dilutions of the 10 mM stock solution in cell culture

medium or an appropriate assay buffer to achieve the desired final concentrations.

Add the diluted compound to the cells.

Add the appropriate volume of the diluted VU6008677 solution to your cell culture plates.

Ensure that the final concentration of DMSO is consistent across all wells, including the

vehicle control.

Example Calculation: To achieve a final concentration of 10 µM VU6008677 in a final well

volume of 100 µL, you would add 1 µL of a 1 mM intermediate dilution. This would result in

a final DMSO concentration of 0.1%.

Mechanism of Action and Signaling Pathway
VU6008677 acts as a positive allosteric modulator of the M4 muscarinic receptor. The M4

receptor is predominantly coupled to the Gi/o family of G-proteins. Upon activation by

acetylcholine, the M4 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular

cyclic AMP (cAMP) levels.

For in vitro assays, such as calcium mobilization assays, cells are often engineered to co-

express a chimeric G-protein, such as Gqi5. This redirects the M4 receptor signaling through

the Gq pathway, resulting in the activation of phospholipase C (PLC) and a subsequent

increase in intracellular calcium, which can be readily measured.
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Caption: M4 receptor signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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